Cas no 359648-33-2 (3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 359648-33-2
• MF: C₁₂H₁₀N₂O₄S₂
• MW: 310.348800182343
• MDL: MFCD00955455
• CID: 5227020
• Update Time: 2026-03-07

3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• MDL： MFCD00955455
• Inchi： 1S/C12H10N2O4S2/c1-2-13-11(16)10(20-12(13)19)6-7-3-4-9(15)8(5-7)14(17)18/h3-6,15H,2H2,1H3
• InChI Key： GWFHAPNJNPCKID-UHFFFAOYSA-N
• SMILES： N1(CC)C(=O)C(SC1=S)=CC1=CC=C(C(=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 310.008
• Monoisotopic Mass: 310.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

Comprehensive Overview of 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 359648-33-2)

3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 359648-33-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the thiazolidinone family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a nitrophenyl group and a sulfanylidene moiety in its structure makes it a promising candidate for various research applications, particularly in the development of novel therapeutic agents.

One of the most intriguing aspects of 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is its potential role in addressing contemporary health challenges. For instance, researchers are exploring its efficacy as an antimicrobial agent, given the rising global concern over antibiotic resistance. The compound's unique structure allows it to interact with bacterial enzymes, potentially inhibiting their growth. This aligns with the growing demand for new antimicrobial compounds to combat resistant strains of bacteria, a topic frequently searched in scientific databases and AI-driven research platforms.

In addition to its antimicrobial properties, 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one has shown promise in the field of cancer research. The compound's ability to modulate cellular pathways has sparked interest in its potential as an anticancer agent. With cancer remaining one of the leading causes of death worldwide, the search for innovative treatments is a hot topic among researchers and the general public alike. The compound's thiazolidinone core is particularly noteworthy, as it has been linked to apoptosis induction in certain cancer cell lines.

Another area where 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is making waves is in material science. Its nitrophenyl group contributes to its photophysical properties, making it a candidate for use in organic electronics and sensors. As the demand for sustainable and efficient materials grows, this compound could play a pivotal role in the development of next-generation devices. This aligns with the increasing interest in green chemistry and sustainable materials, topics that are frequently searched in academic and industrial circles.

The synthesis of 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one involves a series of well-documented chemical reactions, including condensation and cyclization steps. Researchers have optimized these methods to improve yield and purity, ensuring the compound's suitability for various applications. The compound's CAS No. 359648-33-2 serves as a unique identifier, facilitating its retrieval in chemical databases and literature searches. This is particularly important for scientists looking to explore its properties further or replicate previous studies.

From a pharmacological perspective, the compound's bioavailability and metabolic stability are critical factors under investigation. Preliminary studies suggest that its thiazolidinone backbone may enhance its pharmacokinetic profile, making it a viable candidate for oral administration. This is a significant advantage, as oral drugs are generally preferred for patient compliance and convenience. The compound's potential to cross the blood-brain barrier is another area of interest, particularly for neurodegenerative disease research.

In conclusion, 3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 359648-33-2) is a multifaceted compound with applications spanning medicinal chemistry, material science, and beyond. Its unique structural features and promising biological activities make it a subject of ongoing research, particularly in the context of global health challenges and technological advancements. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable materials.